Cas no 2648957-16-6 ((3-fluoro-2-methylphenyl)methyl(prop-2-en-1-yl)amine)

• Product Name: (3-fluoro-2-methylphenyl)methyl(prop-2-en-1-yl)amine
• CAS No: 2648957-16-6
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD34168611
• CID: 5644028
• PubChem ID: 155973802
• Update Time: 2025-06-22

(3-fluoro-2-methylphenyl)methyl(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-2-methylphenyl)methyl](prop-2-en-1-yl)amine
• Benzenemethanamine, 3-fluoro-2-methyl-N-2-propen-1-yl-
• (3-fluoro-2-methylphenyl)methyl(prop-2-en-1-yl)amine

• MDL： MFCD34168611
• Inchi： 1S/C11H14FN/c1-3-7-13-8-10-5-4-6-11(12)9(10)2/h3-6,13H,1,7-8H2,2H3
• InChI Key： DOBALIWICDQKLT-UHFFFAOYSA-N
• SMILES： C1(CNCC=C)=CC=CC(F)=C1C

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 240.1±30.0 °C(Predicted)
• pka: 8.54±0.20(Predicted)

Additional information on (3-fluoro-2-methylphenyl)methyl(prop-2-en-1-yl)amine

Comprehensive Analysis of (3-fluoro-2-methylphenyl)methyl(prop-2-en-1-yl)amine (CAS No. 2648957-16-6)

The compound (3-fluoro-2-methylphenyl)methyl(prop-2-en-1-yl)amine, identified by its CAS No. 2648957-16-6, is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including a fluoro-substituted aromatic ring and an allylamine moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.

One of the key reasons for the growing attention toward (3-fluoro-2-methylphenyl)methyl(prop-2-en-1-yl)amine is its role in structure-activity relationship (SAR) studies. The presence of the fluorine atom enhances the molecule's metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Additionally, the allylamine group offers reactivity for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and personalized therapeutics, where molecular customization is paramount.

In the context of green chemistry, CAS No. 2648957-16-6 has also been studied for its potential in sustainable synthesis. The compound's modular design allows for efficient catalytic transformations, reducing waste and energy consumption. This aspect resonates with the global push toward eco-friendly manufacturing and the circular economy, making it a topic of interest for industries aiming to meet stringent environmental regulations.

From a commercial perspective, (3-fluoro-2-methylphenyl)methyl(prop-2-en-1-yl)amine is gaining traction as a high-value intermediate. Its applications span across pharmaceuticals, agrochemicals, and material science, driving demand in specialized markets. Companies are investing in scalable synthesis routes to cater to the rising need for this compound, particularly in regions with robust biotech and life sciences sectors. The compound's patent landscape and intellectual property considerations are also being closely monitored, as they influence its market accessibility.

For researchers and industry professionals, understanding the spectroscopic properties and analytical characterization of CAS No. 2648957-16-6 is essential. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to ensure purity and confirm structural integrity. These methods are critical for quality control, especially when the compound is used in high-throughput screening or preclinical development.

Looking ahead, the future of (3-fluoro-2-methylphenyl)methyl(prop-2-en-1-yl)amine appears promising. With advancements in computational chemistry and AI-driven drug design, the compound's potential applications could expand further. Its integration into machine learning models for molecular property prediction exemplifies the intersection of traditional chemistry and cutting-edge technology. As the scientific community continues to explore its capabilities, CAS No. 2648957-16-6 is poised to remain a focal point in innovative research.